Cas no 1805609-35-1 (5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1805609-35-1
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 4898537
• Update Time: 2025-06-20

5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2/c1-4-5(2-15)3-16-7(8(10)11)6(4)9(12,13)14/h3,8H,2,15H2,1H3
• InChI Key： VDTFDQPXUSJCBN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC=C(CN)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine

5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine: A Comprehensive Overview

5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine (CAS No. 1805609-35-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, including an aminomethyl group, difluoromethyl moiety, and trifluoromethyl substituent, offers a wide range of potential applications in drug discovery and development.

The chemical structure of 5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine is particularly noteworthy for its ability to modulate various biological targets. The presence of the aminomethyl group provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives. Meanwhile, the difluoromethyl and trifluoromethyl substituents contribute to the compound's unique electronic and steric properties, which can influence its pharmacological profile.

Recent studies have highlighted the potential of 5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against specific enzymes involved in metabolic disorders. The fluorinated moieties enhance the compound's lipophilicity and metabolic stability, making it a promising candidate for further optimization.

In addition to its enzymatic activity, 5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine has also been investigated for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. Studies have demonstrated that this compound can selectively bind to certain GPCRs, modulating their activity and potentially leading to new therapeutic strategies for conditions such as neurodegenerative diseases and psychiatric disorders.

The synthetic accessibility of 5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethyl)pyridine is another factor contributing to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound on a large scale, ensuring its availability for preclinical and clinical studies. These synthetic methods often involve multi-step processes that incorporate advanced organic chemistry techniques, such as transition-metal catalysis and fluorination reactions.

In preclinical studies, 5-(Aminomethyl)-2-(difluoromethyl)-4-methyl-3-(trifluoromethy lpyridine) has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a favorable safety profile, which are essential characteristics for a successful drug candidate. These properties have been validated through various in vitro and in vivo assays, including cell-based assays and animal models.

The potential applications of 5-(Aminomethyl)-2-(difluoromethy l-4-methy l-3-trifluoro methylpyridine) extend beyond traditional small molecule therapeutics. It has also been explored as a building block for the synthesis of prodrugs and conjugates. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving their pharmacological properties. Conjugates, on the other hand, involve linking the compound to other molecules or nanoparticles to enhance its delivery and targeting capabilities.

In conclusion, 5-(Aminome thyl)-2-dif luormeth yl-4-me thyl-3-tri fluorme thylpyri dine (CAS No. 1805609-35-1) is a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in the quest for innovative therapeutic solutions.